Cas no 37045-40-2 ([4-(acridin-9-ylamino)phenyl]-methylazanium;bromide)

• Product Name: [4-(acridin-9-ylamino)phenyl]-methylazanium;bromide
• CAS No: 37045-40-2
• MF: C₂₀H₁₈BrN₃
• MW: 380.28102350235
• CID: 1481421
• PubChem ID: 37611
• Update Time: 2025-04-21

[4-(acridin-9-ylamino)phenyl]-methylazanium;bromide Chemical and Physical Properties

Names and Identifiers

• [4-(acridin-9-ylamino)phenyl]-methylazanium,bromide
• [4-(acridin-9-ylamino)phenyl]-methylazanium
• bromide
• ACRIDINE, 9-(p-(METHYLAMINO)ANILINO)-, HYDROBROMIDE
• 9-(p-(Methylamino)anilino)acridine hydrobromide
• 37045-40-2
• [4-(acridin-9-ylamino)phenyl]-methylazanium;bromide

• Inchi： 1S/C20H17N3.BrH/c1-21-14-10-12-15(13-11-14)22-20-16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20;/h2-13,21H,1H3,(H,22,23);1H
• InChI Key： LSZIPJNVCUHDOE-UHFFFAOYSA-N
• SMILES： [Br-].N(C1C=CC(=CC=1)[NH2+]C)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 360.9276
• Monoisotopic Mass: 379.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.09